Cas no 2171244-43-0 ((3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2171244-43-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5908364
• PubChem ID: 165958862
• Update Time: 2025-06-12

(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• (3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
• 2171244-43-0
• EN300-1576536

• Inchi： 1S/C24H28N2O5/c1-3-15(13-22(27)28)25-23(29)21(4-2)26-24(30)31-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20-21H,3-4,13-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)/t15-,21+/m1/s1
• InChI Key： QOCZYRVDDWPGFH-VFNWGFHPSA-N
• SMILES： O(C(N[C@@H](CC)C(N[C@@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Introduction to (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic Acid (CAS No. 2171244-43-0)

(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number CAS No. 2171244-43-0, represents a unique molecular architecture that combines functional groups with high potential for biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, alongside an amino and an amide functionality, positions this molecule as a versatile intermediate in the synthesis of more complex pharmacological agents.

The structure of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid is characterized by its chiral centers, which are crucial for determining its stereochemical properties and biological interactions. The specific configuration at the (3R) and (2S) positions contributes to its distinct pharmacokinetic profile and potential therapeutic applications. This stereochemistry is particularly important in drug design, as it can significantly influence the compound's efficacy, selectivity, and metabolic stability.

In recent years, there has been growing interest in the development of novel compounds that incorporate advanced functional groups to enhance their pharmacological properties. The Fmoc group, for instance, is widely used in peptide synthesis due to its stability and ease of removal under mild conditions. The incorporation of this group in (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid suggests potential applications in the synthesis of peptidomimetics and other bioactive molecules.

The amide and carboxylic acid functionalities in this compound provide additional sites for chemical modification, enabling the creation of derivatives with tailored biological activities. These functional groups are commonly found in biologically active peptides and proteins, making (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The fluorene moiety in (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid may contribute to these properties, making it an attractive scaffold for developing novel therapeutics. The combination of these features makes this compound a valuable tool for researchers investigating new drug candidates.

The synthesis of complex organic molecules like (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid requires meticulous planning and execution to ensure high yield and purity. Advanced synthetic techniques, including asymmetric catalysis and protecting group strategies, are often employed to achieve the desired stereochemical outcomes. The challenges associated with such syntheses underscore the importance of innovative methodologies in modern pharmaceutical chemistry.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structure may also be leveraged in the design of biomaterials and functional polymers with specialized properties. For instance, the incorporation of chiral centers into polymers can lead to materials with enhanced biocompatibility or specific recognition capabilities.

In conclusion, (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure, characterized by multiple functional groups and chiral centers, positions it as a versatile intermediate with broad applications in drug discovery and material science. As research continues to uncover new methodologies for molecular synthesis and characterization, compounds like this will play an increasingly important role in developing innovative therapeutic solutions.